Cas no 478529-32-7 (D-Glucose-1,2,3-13C3)

• Product Name: D-Glucose-1,2,3-13C3
• CAS No: 478529-32-7
• MF: C₆H₁₂O₆
• MW: 183.133847236633
• CID: 328618
• PubChem ID: 71309671
• Update Time: 2025-11-02

D-Glucose-1,2,3-13C3 Chemical and Physical Properties

Names and Identifiers

• D-Glucose-1,2,3-13C3(9CI)
• D-[1,2,3-13C3]GLUCOSE
• D-Glucose-1,2,3-13C3
• 478529-32-7
• (3R,4S,5S,6R)-6-(hydroxymethyl)(2,3,4-13C3)oxane-2,3,4,5-tetrol
• D-Glucose-1,2,3-13C3, 99 atom % 13C, 99% (CP)
• D-Glucose (1,2,3-13C3, 99%)

• Inchi： 1S/C6H12O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-11H,1H2/t2-,3-,4+,5-,6?/m1/s1/i4+1,5+1,6+1
• InChI Key： WQZGKKKJIJFFOK-VJPMIEPHSA-N
• SMILES： O1[13CH]([13C@@H]([13C@H]([C@@H]([C@H]1CO)O)O)O)O

Computed Properties

• Exact Mass: 183.07345260g/mol
• Monoisotopic Mass: 183.07345260g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.7±0.1 g/cm3
• Melting Point: 150-152 °C(lit.)
• Boiling Point: Not available
• Flash Point: Not available
• Solubility: Methanol (Slightly, Heated), Water (Slightly)
• PSA: 110.38000
• LogP: -3.22140
• Vapor Pressure: Not available

D-Glucose-1,2,3-13C3 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on D-Glucose-1,2,3-13C3

Comprehensive Guide to D-Glucose-1,2,3-13C3 (CAS No. 478529-32-7): Properties, Applications, and Cutting-Edge Research

D-Glucose-1,2,3-13C3 (CAS 478529-32-7) is a stable isotope-labeled form of glucose where three carbon atoms (positions 1, 2, and 3) are replaced with the carbon-13 (13C) isotope. This 13C-labeled glucose has become indispensable in modern biochemical research, particularly in metabolic flux analysis, NMR spectroscopy, and tracer studies. As scientists increasingly focus on precision medicine and personalized nutrition, the demand for high-quality isotope-labeled compounds like D-Glucose-1,2,3-13C3 continues to grow.

The unique properties of D-Glucose-1,2,3-13C3 make it particularly valuable for metabolic pathway tracing. Unlike regular glucose, the 13C-labeled version allows researchers to track exactly how cells process sugar molecules through various biochemical pathways. This capability is revolutionizing our understanding of diabetes research, cancer metabolism, and microbial fermentation processes. Recent studies using 13C-labeled glucose have provided groundbreaking insights into the Warburg effect in cancer cells and metabolic changes in neurodegenerative diseases.

In the field of nutritional research, D-Glucose-1,2,3-13C3 is helping scientists unravel the complex relationship between gut microbiota and human metabolism. With growing public interest in gut health and personalized diets, researchers are using this compound to study how different individuals metabolize carbohydrates differently. These studies are paving the way for more effective dietary recommendations and metabolic health interventions.

The pharmaceutical industry relies heavily on 13C-labeled glucose for drug metabolism studies and pharmacokinetic research. When developing new medications for metabolic disorders, researchers need to understand exactly how drugs affect glucose metabolism. D-Glucose-1,2,3-13C3 provides the perfect tool for these investigations, offering precise measurements without interfering with normal biological processes.

From a technical perspective, D-Glucose-1,2,3-13C3 maintains all the chemical properties of natural glucose while providing the isotopic signature needed for advanced detection methods. The compound is typically >99% pure with 13C enrichment at the specified positions. It's water-soluble, stable under proper storage conditions (-20°C), and compatible with various analytical techniques including mass spectrometry and NMR.

Recent advancements in analytical chemistry have expanded the applications of 13C-labeled glucose. New imaging mass spectrometry techniques allow researchers to visualize glucose metabolism in tissues at unprecedented resolution. Meanwhile, improvements in NMR sensitivity enable detection of metabolic changes in real-time. These technological developments are driving increased demand for high-quality isotope-labeled standards like D-Glucose-1,2,3-13C3.

The market for stable isotope-labeled compounds is experiencing significant growth, fueled by expanding research in metabolomics, systems biology, and clinical diagnostics. As precision medicine initiatives worldwide generate more demand for personalized metabolic profiling, D-Glucose-1,2,3-13C3 remains one of the most requested isotopic tracers in research laboratories.

Quality control is paramount when working with 13C-labeled compounds. Reputable suppliers provide comprehensive analytical certificates for D-Glucose-1,2,3-13C3, including HPLC purity data, mass spectrometry verification, and NMR confirmation of labeling positions. Researchers should always verify these specifications, as impurities or incorrect labeling can significantly impact experimental results.

Looking to the future, D-Glucose-1,2,3-13C3 will likely play an increasingly important role in clinical research. Emerging applications include non-invasive diagnostic tests for metabolic disorders and monitoring therapeutic responses in cancer treatment. As isotopic tracing techniques become more sensitive and accessible, we can expect to see broader adoption of 13C-labeled glucose in both research and clinical settings.

For laboratories considering D-Glucose-1,2,3-13C3 for their research, proper handling and storage are essential. The compound should be stored in aliquots at -20°C to prevent degradation. When designing experiments, researchers should carefully consider the optimal 13C labeling pattern for their specific application, as different positions provide information about different metabolic pathways.

The scientific community continues to develop innovative applications for D-Glucose-1,2,3-13C3. Recent studies have employed this tracer to investigate circadian rhythm effects on metabolism, exercise-induced metabolic changes, and even the metabolic basis of aging processes. These diverse applications demonstrate the versatility and importance of this isotope-labeled sugar in modern biological research.

As research into personalized medicine advances, D-Glucose-1,2,3-13C3 will undoubtedly remain a critical tool for understanding individual metabolic variations. The compound's ability to provide precise, quantitative data about glucose metabolism makes it invaluable for studies aiming to develop tailored interventions for metabolic health optimization.